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Compound of Interest

Compound Name: Rediocide C

Cat. No.: B15557578 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and use of

Rediocide C solutions in Dimethyl Sulfoxide (DMSO), a common polar aprotic solvent for

water-insoluble compounds in biological research.

Introduction

Rediocide C is a diterpenoid natural product isolated from Trigonostemon reidioides.[1] It has

demonstrated biological activity, including antimycobacterial effects.[1] Proper preparation and

handling of Rediocide C solutions are critical for obtaining accurate and reproducible

experimental results. DMSO is a suitable solvent for Rediocide C.[1] However, care must be

taken to minimize its potential effects on experimental systems.
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Property Value Source

Molecular Formula C₄₆H₅₄O₁₃ [2][3]

Molecular Weight 814.9 g/mol [2][3]

Physical Description Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Recommended Storage Conditions for Rediocide C
Form

Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years Protect from moisture.

In DMSO -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

In DMSO -20°C Up to 1 month
For shorter-term

storage.

Experimental Protocols
Protocol 1: Preparation of a Rediocide C Stock Solution
in DMSO
Objective: To prepare a high-concentration stock solution of Rediocide C in DMSO for

subsequent dilution to working concentrations.

Materials:

Rediocide C (powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of Rediocide C powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Rediocide C powder using an analytical

balance in a fume hood or other ventilated area.

Calculation of DMSO Volume: Calculate the volume of DMSO required to achieve the

desired stock concentration. For example, to prepare a 10 mM stock solution:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

For 1 mg of Rediocide C (0.001 g):

Volume (L) = 0.001 g / (814.9 g/mol x 0.010 mol/L) = 0.0001227 L = 122.7 µL

Dissolution: Add the calculated volume of DMSO to the vial containing the Rediocide C
powder.

Mixing: Vortex the solution until the Rediocide C is completely dissolved. Gentle warming

(up to 37°C) may be applied if necessary to aid dissolution.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
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Protocol 2: Preparation of a Working Solution for In Vitro
Cell-Based Assays
Objective: To dilute the Rediocide C stock solution to a final working concentration in cell

culture medium.

Materials:

Rediocide C stock solution in DMSO (e.g., 10 mM)

Appropriate cell culture medium

Sterile tubes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the Rediocide C stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentration. It is recommended to perform dilutions in a stepwise manner

to prevent precipitation of the compound.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is low (typically less than 0.5%) to avoid solvent-induced cytotoxicity.[4] A vehicle

control (medium with the same final concentration of DMSO) should be included in all

experiments.

Example: To prepare a 100 nM working solution from a 10 mM stock:

Perform an initial 1:100 dilution of the 10 mM stock in culture medium to obtain a 100

µM intermediate solution.

Perform a subsequent 1:1000 dilution of the 100 µM intermediate solution in culture

medium to achieve a final concentration of 100 nM. The final DMSO concentration

would be 0.001%.

Application: Add the final working solution to the cells.
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Mandatory Visualization
Rediocide A Signaling Pathway
The following diagram illustrates the proposed signaling pathway for Rediocide A, a related

compound, which is believed to act as an immune checkpoint inhibitor by targeting the

TIGIT/CD155 axis. This pathway may be relevant for understanding the mechanism of action of

Rediocide C.

Proposed Signaling Pathway of Rediocide A

Rediocide A

CD155

Downregulates

Tumor Cell NK CellTIGIT

NK Cell Activation

Inhibits

Tumor Cell Lysis

Leads to

Inhibitory Signal
Rediocide A is proposed to downregulate CD155 on tumor cells,

thereby preventing its interaction with TIGIT on NK cells.
This relieves the inhibition of NK cell activation, leading to enhanced tumor cell lysis.

Click to download full resolution via product page

Caption: Proposed mechanism of Rediocide A in overcoming tumor immuno-resistance.
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Experimental Workflow for Rediocide C Solution
Preparation
The following diagram outlines the general workflow for preparing Rediocide C solutions for in

vitro experiments.
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Workflow for Rediocide C Solution Preparation

Start: Rediocide C (powder)

Weigh Rediocide C

Dissolve in DMSO

10 mM Stock Solution

Aliquot and Store at -80°C

Dilute in Culture Medium

Thaw one aliquot

Use stored aliquot

Working Solution (e.g., 100 nM)

Apply to Cells

End: Experiment

Click to download full resolution via product page

Caption: A stepwise workflow for preparing Rediocide C solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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